Cas no 1333772-15-8 ([Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate)

• Product Name: [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate
• CAS No: 1333772-15-8
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 6348284
• PubChem ID: 53625745
• Update Time: 2025-11-04

[Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[cyclohexyl(ethyl)amino]-2-oxoethyl] 1-prop-2-ynylpiperidine-4-carboxylate
• EN300-26622683
• 1333772-15-8
• [cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate
• Z1230942127
• AKOS033180434
• [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate

• Inchi： 1S/C19H30N2O3/c1-3-12-20-13-10-16(11-14-20)19(23)24-15-18(22)21(4-2)17-8-6-5-7-9-17/h1,16-17H,4-15H2,2H3
• InChI Key： HFYPLFXVVLBGIB-UHFFFAOYSA-N
• SMILES： O(CC(N(CC)C1CCCCC1)=O)C(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate

Introduction to [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate (CAS No. 1333772-15-8)

[Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1333772-15-8, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a cyclohexyl moiety provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the (ethyl)carbamoyl group introduces a polar region that may enhance solubility and binding affinity. The terminal prop-2-yn-1-yl group, featuring an alkyne functionality, offers a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in piperidine-based scaffolds due to their prevalence in bioactive molecules. The piperidine ring in [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate is particularly noteworthy, as it is a common motif in drugs targeting various diseases, including central nervous system disorders and oncological conditions. The substitution pattern at the 4-position of the piperidine ring further modulates the compound's pharmacological profile, making it a valuable candidate for medicinal chemistry investigations.

One of the most compelling aspects of [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate is its potential as a building block for the development of novel therapeutics. Researchers have leveraged similar structures in their quest to identify compounds with improved efficacy and reduced toxicity. The combination of the cyclohexyl, ethylcarbamoyl, and propargyl functionalities provides a rich framework for structure-based drug design. By employing computational methods such as molecular docking and virtual screening, scientists can predict how this compound might interact with specific proteins or enzymes involved in disease pathways.

The alkyne group in particular has been exploited for its ability to participate in various chemical reactions, including Sonogashira coupling and click chemistry. These reactions allow for the rapid assembly of complex molecules, facilitating the synthesis of analogues that can be tested for their biological activity. Such methodologies are essential in modern drug discovery pipelines, where rapid iteration and optimization are critical.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide invaluable insights into how the compound adopts its conformational preferences and how these conformations influence its interactions with biological targets. Such structural information is indispensable for guiding medicinal chemistry efforts aimed at improving potency and selectivity.

The pharmacokinetic properties of [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-yl)piperidine-4-carboxylate are also under scrutiny. Factors such as solubility, permeability, and metabolic stability play crucial roles in determining whether a compound can progress to clinical use. Researchers are employing advanced computational tools to predict these properties early in the discovery process, thereby reducing the time and cost associated with experimental testing.

In conclusion, [Cyclohexyl(ethyl)carbamoyl]methyl 1-(prop-2-yn-1-y)piperidine -4-carbox ylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.